GlcNAc-b-1,3-GalNAc-a-PNP
Overview
Description
GlcNAc-b-1,3-GalNAc-a-PNP is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It is an important signaling molecule for Candida albicans, which could be a major nutrient source for this fungus in host settings .
Molecular Structure Analysis
The molecular formula of GlcNAc-b-1,3-GalNAc-a-PNP is C22H31N3O13 . Its IUPAC name is N - [ (2 R ,3 R ,4 R ,5 S ,6 R )-2- [ (2 R ,3 R ,4 R ,5 R ,6 R )-5-acetamido-3-hydroxy-2- (hydroxymethyl)-6- (4-nitrophenoxy)oxan-4-yl]oxy-4,5-dihydroxy-6- (hydroxymethyl)oxan-3-yl]acetamide .Scientific Research Applications
- By studying the enzymatic action on this compound, scientists gain insights into glycosylation processes and glycan-related diseases .
- The pNP generated can be quantified spectrophotometrically at 405 nm. This property makes it useful for assessing enzyme activity, particularly b-N-acetylglucosaminidase .
Substrate Specificity Studies
Enzyme Assays
Mechanism of Action
Target of Action
The primary target of GlcNAc-b-1,3-GalNAc-a-PNP, also known as GalNAc beta(1-3)GlcNAc-beta-pNP, is the enzyme β-N-acetylglucosaminidase . This enzyme plays a crucial role in the hydrolysis of N-acetylglucosamine-containing oligosaccharides and proteins .
Mode of Action
GlcNAc-b-1,3-GalNAc-a-PNP acts as a substrate for β-N-acetylglucosaminidase . The enzymatic action cleaves the glycosidic bond, forming 4-nitrophenolate (pNP), which can be measured at 405 nm . This interaction results in the production of N-acetylglucosamine (GlcNAc), a fundamental amino sugar moiety .
Biochemical Pathways
GlcNAc-b-1,3-GalNAc-a-PNP is involved in the hexosamine biosynthesis pathway (HBP) . This pathway synthesizes uridine diphosphate-GlcNAc (UDP-GlcNAc), an active form of GlcNAc . UDP-GlcNAc:Galβ1→3GalNAc (GlcNAc to GalNAc) β1→6 N-acetylglucosaminyltransferase (Core2GnT or C2GnT) is suggested to critically regulate the expression levels of antigenic determinant CD15s .
Pharmacokinetics
It’s known that the compound is an analogue of p-nitrophenyl t-antigen . More research is needed to fully understand its pharmacokinetic properties and their impact on bioavailability.
Result of Action
The action of GlcNAc-b-1,3-GalNAc-a-PNP results in the production of GlcNAc . GlcNAc has been widely used in the production of sialic acid, bioethanol, single-cell proteins, and pharmaceutical therapeutics . It also plays an important role in the dynamic balance of cellular O-linked GlcNAc levels, catabolism of ganglioside storage in Tay–Sachs disease, and bacterial cell wall recycling and flagellar assembly .
Action Environment
The glycosylation of IgG, which is influenced by GlcNAc, is affected by environmental factors, genetic traits, and inflammatory contexts These factors can influence the action, efficacy, and stability of GlcNAc-b-1,3-GalNAc-a-PNP
properties
IUPAC Name |
N-[2-[5-acetamido-3-hydroxy-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxan-4-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H31N3O13/c1-9(28)23-15-19(32)17(30)13(7-26)36-21(15)38-20-16(24-10(2)29)22(37-14(8-27)18(20)31)35-12-5-3-11(4-6-12)25(33)34/h3-6,13-22,26-27,30-32H,7-8H2,1-2H3,(H,23,28)(H,24,29) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HXQAUFSCNOLKJP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1C(C(C(OC1OC2C(C(OC(C2O)CO)OC3=CC=C(C=C3)[N+](=O)[O-])NC(=O)C)CO)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H31N3O13 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70405129 |
Source
|
| Record name | GlcNAc-b-1,3-GalNAc-a-PNP | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70405129 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
545.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-[5-acetamido-3-hydroxy-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxan-4-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide | |
CAS RN |
125455-64-3 |
Source
|
| Record name | GlcNAc-b-1,3-GalNAc-a-PNP | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70405129 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Nitrophenyl 2-acetamido-2-deoxy-3-O-(2-acetamido-2-deoxy-β-D-glucopyranosyl)-α-D-galactopyranoside | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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